Cas no 1193388-74-7 (4-amino-3-methyl-N-(propan-2-yl)benzamide hydrochloride)

• Product Name: 4-amino-3-methyl-N-(propan-2-yl)benzamide hydrochloride
• CAS No: 1193388-74-7
• MF: C₁₁H₁₇ClN₂O
• MW: 228.718481779099
• CID: 4576709
• Update Time: 2025-05-24

4-amino-3-methyl-N-(propan-2-yl)benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-methyl-N-(propan-2-yl)benzamide hydrochloride

• Inchi： 1S/C11H16N2O.ClH/c1-7(2)13-11(14)9-4-5-10(12)8(3)6-9;/h4-7H,12H2,1-3H3,(H,13,14);1H
• InChI Key： FJBBYMPFIKRRJT-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)C1=CC=C(N)C(C)=C1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-amino-3-methyl-N-(propan-2-yl)benzamide hydrochloride

4-Amino-3-Methyl-N-(Propan-2-Yl)Benzamide Hydrochloride: A Comprehensive Overview

4-Amino-3-Methyl-N-(Propan-2-Yl)Benzamide Hydrochloride (CAS No. 1193388-74-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a benzamide backbone with an amino group at the 4-position, a methyl group at the 3-position, and an N-substituent derived from isopropyl alcohol. The hydrochloride salt form suggests its utility in pharmaceutical formulations where ionized forms are preferred for solubility and stability.

The synthesis of 4-amino-3-methyl-N-(propan-2-yl)benzamide hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding benzamide derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, researchers have employed transition metal catalysts to facilitate the coupling reactions necessary for constructing the benzamide framework. These methods not only enhance the scalability of the synthesis but also align with green chemistry principles by minimizing waste and energy consumption.

Structurally, 4-amino-3-methyl-N-(propan-2-yl)benzamide hydrochloride exhibits a planar aromatic system with substituents that influence its electronic properties. The amino group at the para position introduces electron-donating effects, while the methyl group at the meta position provides steric hindrance. The isopropyl substituent on the nitrogen atom contributes to the molecule's lipophilicity, which is crucial for its potential bioavailability in pharmacological applications.

Recent studies have explored the biological activities of 4-amino-3-methyl-N-(propan-2-yl)benzamide hydrochloride, particularly its role as a precursor in drug design. For example, investigations into its ability to act as a substrate for enzymes involved in metabolic pathways have revealed promising results. Additionally, computational modeling has been employed to predict its binding affinities to various protein targets, providing insights into its potential therapeutic applications.

In terms of physical properties, 4-amino-3-methyl-N-(propan-2-yl)benzamide hydrochloride has a melting point of approximately 200°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility profile makes it suitable for use in various chemical reactions and analytical techniques. Stability studies under different storage conditions have shown that the compound remains stable for extended periods when stored in dry, dark conditions.

The applications of 4-amino-3-methyl-N-(propan-2-yl)benzamide hydrochloride span across multiple disciplines. In pharmaceutical research, it serves as a valuable intermediate in the synthesis of bioactive compounds targeting various diseases. Its role as an inhibitor or activator in enzyme-catalyzed reactions has been explored extensively. Furthermore, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

From an environmental perspective, understanding the fate and transport of 4-amino-3-methyl-N-(propan-2-yl)benzamide hydrochloride in natural systems is crucial for assessing its potential ecological impact. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions, revealing that it undergoes rapid microbial degradation under certain environmental conditions.

In conclusion, 4-amino-3-methyl-N-(propan-2-Yl)Benzamide Hydrochloride (CAS No. 1193388747) stands out as a versatile compound with diverse applications across multiple scientific domains. Its structural features, synthesis methods, biological activities, and physical properties make it a subject of ongoing research interest. As advancements in chemical synthesis and computational modeling continue to evolve, this compound is poised to play an increasingly important role in both academic and industrial settings.